N-(2-ethylphenyl)-2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[(4-oxo-7-phenyl-3-propan-2-yl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C25H26N4O2S/c1-4-17-10-8-9-13-20(17)27-21(30)15-32-25-28-22-19(18-11-6-5-7-12-18)14-26-23(22)24(31)29(25)16(2)3/h5-14,16,26H,4,15H2,1-3H3,(H,27,30)
• InChI Key: GEAJDSGHPSGJJZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2C(C)C)NC=C3C4=CC=CC=C4
• Molecular Formula: C25H26N4O2S
• Molecular Weight: 446.6 g/mol

Description

N-(2-ethylphenyl)-2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H26N4O2S and its molecular weight is 446.57. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethylphenyl)-2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethylphenyl)-2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anticancer Applications : A study by Sharma et al. (2018) focused on the synthesis of a related compound, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, which showed potential as an anticancer drug targeting the VEGFr receptor. The compound was synthesized and structurally analyzed through methods like HNMR and LC-MS. This research indicates a direction in anticancer applications for related compounds (Sharma et al., 2018).

• Antifolate and Antitumor Agents : Gangjee et al. (2007) synthesized a series of compounds as potential dihydrofolate reductase (DHFR) inhibitors and antitumor agents. This research is significant for understanding how similar compounds can be used in treating tumors and as antifolates (Gangjee et al., 2007).

• Insecticidal Potential : Fadda et al. (2017) explored the synthesis of various heterocycles, including the 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, for use as insecticidal agents against the cotton leafworm. This indicates potential insecticidal applications for similar compounds (Fadda et al., 2017).

• Imaging Applications in PET Scans : Dollé et al. (2008) reported the synthesis of a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including DPA-714, for imaging the translocator protein (18 kDa) using positron emission tomography (PET). This suggests potential applications in medical imaging and diagnostics (Dollé et al., 2008).

• Synthesis of Pyrimidine Derivatives for Anti-Inflammatory and Analgesic Activities : Sondhi et al. (2009) synthesized a number of pyrimidine derivatives and evaluated their anti-inflammatory and analgesic activities. This research is relevant to understanding the medicinal potential of compounds structurally similar to N-(2-ethylphenyl)-2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide (Sondhi et al., 2009).